Cas no 57906-85-1 (Corynoxidine)

Corynoxidine is an indole alkaloid derived from Uncaria species, notably Uncaria rhynchophylla. It exhibits notable biological activity, particularly as a dopaminergic agent, with potential applications in neurological research. Structurally, it shares similarities with other oxindole alkaloids, such as rhynchophylline, but displays distinct receptor-binding properties. Corynoxidine has been studied for its ability to modulate dopamine receptors, suggesting utility in investigating Parkinson's disease and related disorders. Its high purity and well-characterized pharmacological profile make it a valuable reference standard in neuropharmacology. The compound is typically isolated through chromatographic techniques, ensuring consistency for research applications. Stability and solubility data are available for experimental design.
Corynoxidine structure
Corynoxidine structure
Product Name:Corynoxidine
CAS No:57906-85-1
MF:C21H25NO5
MW:371.4269
CID:2016729
PubChem ID:21589010
Update Time:2025-11-01

Corynoxidine Chemical and Physical Properties

Names and Identifiers

    • (-)-corynoxidine
    • (-)-epicorynoxidine
    • Corynoxidin
    • Corynoxidine
    • Epicorynoxidin
    • Epicorynoxidine
    • L-tetrahydropalmatine N-oxide
    • (7S,13aS)-5,8,13,13a-Tetrahydro-2,3,9,10-tetramethoxy-6H-dibenzo[a,g]quinolizine 7-oxide
    • Tetrahydropalmatine N-oxide
    • AKOS040760351
    • 57906-85-1
    • HY-N7010
    • (7S,13aS)-2,3,9,10-tetramethoxy-7-oxido-6,8,13,13a-tetrahydro-5H-isoquinolino[2,1-b]isoquinolin-7-ium
    • MS-25983
    • SCHEMBL18304032
    • CS-0101574
    • G16864
    • (7S,13aS)-2,3,9,10-tetramethoxy-7-oxido-6,8,13,13a-tetrahydro-5H-isoquinolino(2,1-b)isoquinolin-7-ium
    • (6S,12bS)-3,4,10,11-tetramethoxy-7,8,12b,13-tetrahydro-5H-6-azatetraphen-6-ium-6-olate
    • DA-72348
    • Inchi: 1S/C21H25NO5/c1-24-18-6-5-13-9-17-15-11-20(26-3)19(25-2)10-14(15)7-8-22(17,23)12-16(13)21(18)27-4/h5-6,10-11,17H,7-9,12H2,1-4H3/t17-,22-/m0/s1
    • InChI Key: QYEMUDHNCZHUKC-JTSKRJEESA-N
    • SMILES: [O-][N@@+]12C([H])([H])C3C(=C(C([H])=C([H])C=3C([H])([H])[C@@]1([H])C1=C([H])C(=C(C([H])=C1C([H])([H])C2([H])[H])OC([H])([H])[H])OC([H])([H])[H])OC([H])([H])[H])OC([H])([H])[H]

Computed Properties

  • Exact Mass: 371.17327290g/mol
  • Monoisotopic Mass: 371.17327290g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 4
  • Complexity: 519
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55
  • XLogP3: 2.7

Experimental Properties

  • Color/Form: Powder
  • Solubility: Dissolution (78 g/l) (25 º C),

Corynoxidine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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